Cas no 138079-74-0 ((R)-2-((2-Benzamidopropanoyl)thio)acetic acid)
138079-74-0 structure
Product Name:(R)-2-((2-Benzamidopropanoyl)thio)acetic acid
CAS No:138079-74-0
MF:C12H13NO4S
MW:267.30092215538
MDL:MFCD00950038
CID:191981
PubChem ID:5702523
Update Time:2025-04-19
(R)-2-((2-Benzamidopropanoyl)thio)acetic acid Chemical and Physical Properties
Names and Identifiers
-
- (R)-2-((2-Benzamidopropanoyl)thio)acetic acid
- (R)-2-(2-benzamidopropanoylthio)acetic acid
- Acetic acid,2-[[(2R)-2-(benzoylamino)-1-oxopropyl]thio]-
- N-BENZOYL-D-ALANYLTHIOGLYCOLIC ACID
- (((2R)-2-(BENZOYLAMINO)-1-OXOPROPYL)THIO)-ACETIC ACID
- (R)-CARBOXYMETHYL-N-BENZOYLTHIOLALANINATE
- benzoyl-alanyl-thioglycolic acid
- Aceticacid, [[(2R)-2-(benzoylamino)-1-oxopropyl]thio]- (9CI)
- Acetic acid,[[2-(benzoylamino)-1-oxopropyl]thio]-, (R)-
- SB 214752
- CHEMBL315314
- AKOS016010950
- 138079-74-0
- SCHEMBL9190032
- A909587
- N-Benzoyl-D-alanylmercaptoacetic acid
- MFCD00950038
- BDBM50081035
- ((R)-2-Benzoylamino-propionylsulfanyl)-acetic acid
- CS-0186116
- 2-((benzoyl-D-alanyl)thio)acetic acid
- Z2037280491
- Acetic acid, 2-[[(2R)-2-(benzoylamino)-1-oxopropyl]thio]-
- 2-[(2R)-2-benzamidopropanoyl]sulfanylacetic Acid
-
- MDL： MFCD00950038
- Inchi： 1S/C12H13NO4S/c1-8(12(17)18-7-10(14)15)13-11(16)9-5-3-2-4-6-9/h2-6,8H,7H2,1H3,(H,13,16)(H,14,15)/t8-/m1/s1
- InChI Key： OEJDVGZWJKPUDA-MRVPVSSYSA-N
- SMILES： S(CC(=O)O)C([C@@H](C)NC(C1C=CC=CC=1)=O)=O
Computed Properties
- Exact Mass: 267.05700
- Monoisotopic Mass: 266.048704
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 7
- Complexity: 360
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 101
- XLogP3: 1.7
Experimental Properties
- Density: g/cm3
- Boiling Point: 433°C at 760 mmHg
- Flash Point: 215.7°C
- PSA: 108.77000
- LogP: 1.54020
(R)-2-((2-Benzamidopropanoyl)thio)acetic acid Security Information
- Storage Condition：Sealed in dry,2-8°C
(R)-2-((2-Benzamidopropanoyl)thio)acetic acid Customs Data
- HS CODE：2930909090
- Customs Data：
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
(R)-2-((2-Benzamidopropanoyl)thio)acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A208447-50mg |
(R)-2-((2-Benzamidopropanoyl)thio)acetic acid |
138079-74-0 | 95+% | 50mg |
$136.00 | 2021-07-13 | |
| Ambeed | A208447-100mg |
(R)-2-((2-Benzamidopropanoyl)thio)acetic acid |
138079-74-0 | 95% | 100mg |
$133.0 | 2025-03-12 | |
| Ambeed | A208447-250mg |
(R)-2-((2-Benzamidopropanoyl)thio)acetic acid |
138079-74-0 | 95% | 250mg |
$226.0 | 2025-03-12 | |
| Ambeed | A208447-1g |
(R)-2-((2-Benzamidopropanoyl)thio)acetic acid |
138079-74-0 | 95% | 1g |
$608.0 | 2025-02-26 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-VN588-200mg |
(R)-2-((2-Benzamidopropanoyl)thio)acetic acid |
138079-74-0 | 95+% | 200mg |
1584.0CNY | 2021-07-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-VN588-50mg |
(R)-2-((2-Benzamidopropanoyl)thio)acetic acid |
138079-74-0 | 95+% | 50mg |
633.0CNY | 2021-07-10 | |
| eNovation Chemicals LLC | Y1054680-50mg |
Acetic acid, 2-[[(2R)-2-(benzoylamino)-1-oxopropyl]thio]- |
138079-74-0 | 95+% | 50mg |
$225 | 2023-09-01 | |
| eNovation Chemicals LLC | Y1054680-100mg |
Acetic acid, 2-[[(2R)-2-(benzoylamino)-1-oxopropyl]thio]- |
138079-74-0 | 95+% | 100mg |
$270 | 2023-09-01 | |
| eNovation Chemicals LLC | Y1215762-5g |
(R)-2-((2-Benzamidopropanoyl)thio)acetic acid |
138079-74-0 | 95% | 5g |
$2400 | 2024-06-03 | |
| abcr | AB546753-100 mg |
N-Benzoyl-D-alanylthioglycolic acid; . |
138079-74-0 | 100MG |
€332.30 | 2023-04-13 |
(R)-2-((2-Benzamidopropanoyl)thio)acetic acid Related Literature
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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